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Compound of Interest

Compound Name: 1,8-Diiodooctane

Cat. No.: B1585395

CAS Number: 24772-63-2
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,8-diiodooctane, a key
difunctional organic building block. It details the compound's physicochemical properties,
primary applications, and relevant experimental methodologies, with a focus on its role in
materials science and organic electronics.

Core Chemical and Physical Properties

1,8-Diiodooctane, also known as octamethylene diiodide, is an organoiodine compound with
the chemical formula CsHaisl2.[1][2] It is a versatile difunctional electrophile, where the two
carbon-iodine bonds readily engage in substitution reactions.[1] This reactivity allows for the
straightforward introduction of various functional groups or the creation of longer carbon chains
and cyclic structures.[1] The compound typically appears as a clear, slightly brown or beige
liquid and is often supplied with a copper stabilizer to prevent degradation.[1][3] It is sensitive to
light.[4][5]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1,8-diiodooctane.
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Property Value Citations
CAS Number 24772-63-2 [11[31[4][6]
Molecular Formula CsHasl2 [1][2][4]116]
Molecular Weight 366.02 g/mol [41[6]
Appearance Cle?ar s.Iigr'mtIy brown liquid; (1]
Beige liquid

Density 1.840 g/mL at 25 °C [3151[7]
Melting Point 16 - 21 °C (60.8 - 69.8 °F) [31141[5]

. . 167 - 169 °C at 6 mmHQg98 -
Boiling Point [31[41[7]
100 °C at 0.2 mmHg

_ > 110 °C (> 230 °F) 113 °C
Flash Point [3]
(235.4 °F) - closed cup

Refractive Index n20/D 1.5653 [4151[7]

» Miscible with methanol;
Solubility ) [2][4]
Insoluble in water

Vapor Pressure 0.000281 mmHg at 25°C [4]
Vapor Density 12.6 [3]
EC Number 246-456-6 [4][6]

Applications in Research and Development

1,8-Diiodooctane is a crucial intermediate in various fields, including specialty chemical
manufacturing, pharmaceuticals, and agrochemicals.[1][2] Its primary and most well-
documented application is in materials science, specifically as a processing additive in the
fabrication of organic photovoltaics (OPVSs).[4][8][9]

Role in Organic Solar Cells

1,8-Diiodooctane (often abbreviated as DIO) is a high-boiling-point solvent additive used to
control and optimize the active layer morphology of bulk heterojunction (BHJ) solar cells.[8][9]
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Its addition to the casting solution improves the power conversion efficiency of polymer solar
cells.[4][8] The presence of DIO influences the drying dynamics during film deposition, which in
turn helps to create a more favorable nanomorphology for charge separation and transport,
ultimately boosting device performance.[8][10] However, studies have also shown that residual
DIO in the final device can lead to photo-induced degradation under illumination, acting as a
photo-acid and a source of radicals.[9][10] Therefore, its concentration and post-processing

steps like thermal annealing are critical parameters.[9][10]

The logical workflow for utilizing 1,8-diiodooctane as a processing additive in OPV fabrication

is outlined below.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL155505.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/250295
https://www.sigmaaldrich.com/US/en/product/aldrich/250295
https://pubs.acs.org/doi/10.1021/acsaem.4c01272
https://pubs.rsc.org/en/content/articlelanding/2018/tc/c7tc04358a
https://pubs.acs.org/doi/10.1021/acsaem.4c01272
https://pubs.rsc.org/en/content/articlelanding/2018/tc/c7tc04358a
https://pubs.acs.org/doi/10.1021/acsaem.4c01272
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solution Preparation

Donor Polymer & Host Solvent 1,8-Diiodooctane (DIO)
Acceptor Material (e.g., Chlorobenzene) (Solvent Additive)

Blend Solution

Processing

Device Fabrication

Spin Coating of
Active Layer

'

Solvent Annealing &
Thermal Annealing

:

Cathode Deposition

l

Final Device
Resulting in
Outgqome
Op ed A e
aye OIPNOoIOQ
a ed Powe
O e 0 e =

Click to download full resolution via product page

Caption: Workflow for using 1,8-diiodooctane (DIO) in organic solar cell fabrication.
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Experimental Protocols

The following is a representative methodology for the fabrication of a bulk heterojunction
organic solar cell using 1,8-diiodooctane as a processing additive, synthesized from literature
procedures.[10][11]

Preparation of the Active Layer Solution

o Materials:

o

Donor Polymer (e.g., PBDB-T)

[¢]

Acceptor Material (e.g., ITIC or PC71BM)

[¢]

Host Solvent (e.g., Chlorobenzene)

[e]

Solvent Additive: 1,8-Diiodooctane (CAS 24772-63-2)
e Procedure:

o Prepare a blend solution of the donor polymer and acceptor material in the host solvent at
a specific concentration (e.g., 20 mg/mL).

o Add 1,8-diiodooctane to the solution at a predetermined volume percentage (e.g., 0.5%
to 3% v/v).

o Stir the solution overnight in an inert atmosphere (e.g., a nitrogen-filled glovebox) to
ensure complete dissolution and homogeneity.

Device Fabrication

o Substrate Preparation: Begin with pre-patterned Indium Tin Oxide (ITO) coated glass
substrates. Clean the substrates sequentially in an ultrasonic bath with detergent, deionized
water, acetone, and isopropanol.

e Hole Transport Layer (HTL) Deposition: Deposit a hole transport layer (e.g., PEDOT.PSS)
onto the ITO substrate via spin coating, followed by annealing on a hotplate.

» Active Layer Deposition:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsaem.4c01272
https://eprints.whiterose.ac.uk/id/eprint/218426/1/kilbride-et-al-2024-exploring-the-impact-of-1-8-diioodoctane-on-the-photostability-of-organic-photovoltaics.pdf
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/product/b1585395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Transfer the substrates into an inert atmosphere glovebox.

o Spin-coat the prepared active layer solution (from section 3.1) onto the HTL. For example,
spin at 2000 rpm for 40 seconds to achieve a film thickness of approximately 100 nm.[11]

e Annealing: Anneal the films at a specified temperature and duration (e.g., 160 °C for 10
minutes) to remove the host solvent and promote morphological development.[10][11] The
high boiling point of DIO ensures it remains during the initial film formation.

o Electron Transport Layer (ETL) & Cathode Deposition:
o Deposit an electron transport layer (e.g., PFN-Br) via spin coating.[10][11]

o Thermally evaporate a metal cathode (e.g., 100 nm of Ag) through a shadow mask at high
vacuum (e.g., 2 x 10=% mbar).[10][11]

The process flow from substrate to a complete device is illustrated in the diagram below.
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Caption: Step-by-step experimental workflow for OPV device fabrication.

Safety and Handling

According to safety data sheets, 1,8-diiodooctane is not classified as hazardous under the
2012 OSHA Hazard Communication Standard.[3] However, GHS classifications from other
sources suggest it may cause skin and serious eye irritation, and may cause long-lasting
harmful effects to aquatic life.[6]
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H413 (May cause long lasting harmful effects to aquatic life).[6]

e Precautionary Statements: P273 (Avoid release to the environment), P280 (Wear protective
gloves/eye protection), P302+P352 (IF ON SKIN: Wash with plenty of water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[6]

o Storage: Store in a cool, dark place, recommended below 15°C. The material is light and air
sensitive and should be stored under an inert gas.

o Personal Protective Equipment: Use of safety glasses, gloves, and a dust mask (type N95) is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585395#1-8-diiodooctane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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